1-(2-methylphenyl)-4-[1-(phenoxyacetyl)-3-piperidinyl]piperazine

• IUPAC Name: 1-[3-[4-(2-methylphenyl)piperazin-1-yl]piperidin-1-yl]-2-phenoxyethanone
• InChI: InChI=1S/C24H31N3O2/c1-20-8-5-6-12-23(20)26-16-14-25(15-17-26)21-9-7-13-27(18-21)24(28)19-29-22-10-3-2-4-11-22/h2-6,8,10-12,21H,7,9,13-19H2,1H3
• InChI Key: RIWJKPXXJGCEQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CCN(CC2)C3CCCN(C3)C(=O)COC4=CC=CC=C4
• Molecular Formula: C24H31N3O2
• Molecular Weight: 393.5 g/mol

Description

1-(2-methylphenyl)-4-[1-(phenoxyacetyl)-3-piperidinyl]piperazine, also known as MPP, is a chemical compound that has been extensively studied for its potential therapeutic applications. MPP belongs to the class of piperazine derivatives and has shown promising results in various scientific studies.

Mechanism of Action

The exact mechanism of action of 1-(2-methylphenyl)-4-[1-(phenoxyacetyl)-3-piperidinyl]piperazine is not fully understood, but it is believed to act on various neurotransmitter systems in the brain. 1-(2-methylphenyl)-4-[1-(phenoxyacetyl)-3-piperidinyl]piperazine has been shown to increase the levels of dopamine, norepinephrine, and serotonin in the brain, which are all neurotransmitters that play a role in mood regulation. 1-(2-methylphenyl)-4-[1-(phenoxyacetyl)-3-piperidinyl]piperazine also acts as an antagonist at the 5-HT2A receptor, which is believed to be involved in the pathophysiology of depression and other psychiatric disorders.
Biochemical and Physiological Effects
1-(2-methylphenyl)-4-[1-(phenoxyacetyl)-3-piperidinyl]piperazine has been shown to have a range of biochemical and physiological effects. In animal studies, 1-(2-methylphenyl)-4-[1-(phenoxyacetyl)-3-piperidinyl]piperazine has been shown to increase neurogenesis in the hippocampus, which is a brain region involved in memory and mood regulation. 1-(2-methylphenyl)-4-[1-(phenoxyacetyl)-3-piperidinyl]piperazine has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a role in neuroplasticity and is believed to be involved in the pathophysiology of depression.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(2-methylphenyl)-4-[1-(phenoxyacetyl)-3-piperidinyl]piperazine for lab experiments is its high yield synthesis method. This makes it easy to obtain large quantities of 1-(2-methylphenyl)-4-[1-(phenoxyacetyl)-3-piperidinyl]piperazine for use in experiments. Another advantage of 1-(2-methylphenyl)-4-[1-(phenoxyacetyl)-3-piperidinyl]piperazine is its well-established pharmacological profile, which makes it a valuable tool for studying the mechanisms of depression and other psychiatric disorders.
One limitation of 1-(2-methylphenyl)-4-[1-(phenoxyacetyl)-3-piperidinyl]piperazine is its potential toxicity, which may limit its use in certain experiments. 1-(2-methylphenyl)-4-[1-(phenoxyacetyl)-3-piperidinyl]piperazine has also been shown to have a narrow therapeutic window, meaning that the dose must be carefully controlled to avoid adverse effects.

Future Directions

For the study of 1-(2-methylphenyl)-4-[1-(phenoxyacetyl)-3-piperidinyl]piperazine include further exploration of its potential as an antidepressant and antipsychotic agent. Studies are also needed to investigate the potential of 1-(2-methylphenyl)-4-[1-(phenoxyacetyl)-3-piperidinyl]piperazine as an analgesic and anti-inflammatory agent. Additionally, further research is needed to fully understand the mechanism of action of 1-(2-methylphenyl)-4-[1-(phenoxyacetyl)-3-piperidinyl]piperazine and its potential side effects.
Conclusion
1-(2-methylphenyl)-4-[1-(phenoxyacetyl)-3-piperidinyl]piperazine is a chemical compound that has shown promising results in various scientific studies. 1-(2-methylphenyl)-4-[1-(phenoxyacetyl)-3-piperidinyl]piperazine has potential therapeutic applications as an antidepressant, antipsychotic, analgesic, and anti-inflammatory agent. Its well-established pharmacological profile and high yield synthesis method make it a valuable tool for studying the mechanisms of depression and other psychiatric disorders. Further research is needed to fully understand the potential of 1-(2-methylphenyl)-4-[1-(phenoxyacetyl)-3-piperidinyl]piperazine and its limitations.

Synthesis Methods

The synthesis of 1-(2-methylphenyl)-4-[1-(phenoxyacetyl)-3-piperidinyl]piperazine involves the reaction between 1-(2-methylphenyl)piperazine and phenoxyacetyl chloride in the presence of a base. The resulting product is then purified using column chromatography. The yield of 1-(2-methylphenyl)-4-[1-(phenoxyacetyl)-3-piperidinyl]piperazine obtained from this method is typically high, making it a preferred method for the synthesis of 1-(2-methylphenyl)-4-[1-(phenoxyacetyl)-3-piperidinyl]piperazine.

Scientific Research Applications

1-(2-methylphenyl)-4-[1-(phenoxyacetyl)-3-piperidinyl]piperazine has been extensively studied for its potential therapeutic applications in various scientific studies. One of the most promising applications of 1-(2-methylphenyl)-4-[1-(phenoxyacetyl)-3-piperidinyl]piperazine is its potential as an antidepressant. Studies have shown that 1-(2-methylphenyl)-4-[1-(phenoxyacetyl)-3-piperidinyl]piperazine has a significant antidepressant effect in animal models of depression. 1-(2-methylphenyl)-4-[1-(phenoxyacetyl)-3-piperidinyl]piperazine has also been studied for its potential as an antipsychotic, anti-inflammatory, and analgesic agent.